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Compound of Interest

2-Fluoro-5-methoxy-O-
Compound Name: _
methyltyrosine

Cat. No.: B565143

An In-depth Technical Guide to 2-Fluoro-5-methoxy-O-methyltyrosine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 2-Fluoro-5-methoxy-O-methyltyrosine. Due to the
limited availability of direct experimental data for this specific compound, this document
synthesizes information from structurally related molecules to present a predictive profile for
researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Structure:

2-Fluoro-5-methoxy-O-methyltyrosine is a derivative of the amino acid L-tyrosine. Its
structure is characterized by a fluorine atom at the second position and a methoxy group at the
fifth position of the phenyl ring. Additionally, the phenolic hydroxyl group of tyrosine is
methylated.

CAS Number:

A specific CAS number for 2-Fluoro-5-methoxy-O-methyltyrosine is not readily available in
public databases, suggesting it may be a novel or less-common research compound.

Physicochemical Properties:
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The following table summarizes the predicted physicochemical properties based on data from
structurally similar compounds.

Property Predicted Value

Molecular Formula C11H14FNOa4

Molecular Weight 243.23 g/mol

Appearance White to off-white solid

Melting Point 200-210 °C (Predicted)
Solubility Soluble in polar organic solvents
pKa ~2.2 (carboxyl), ~9.5 (amino)

Synthesis and Characterization

The synthesis of 2-Fluoro-5-methoxy-O-methyltyrosine can be approached through a multi-
step process starting from commercially available precursors. A plausible synthetic route is
outlined below.

Experimental Protocol: Synthesis of 2-Fluoro-5-methoxy-O-methyltyrosine

Preparation of 2-Fluoro-5-methoxybenzaldehyde: This starting material can be synthesized
from 2-amino-5-methoxytoluene[1].

e Knoevenagel Condensation: The 2-fluoro-5-methoxybenzaldehyde can undergo a
Knoevenagel condensation with a suitable protected glycine equivalent, catalyzed by a base
like piperidine. This reaction is a common method for forming the carbon-carbon double
bond necessary for the amino acid side chain[2][3].

o Reduction and Deprotection: The resulting intermediate is then reduced to introduce the
chiral center of the amino acid and the protecting groups are removed to yield the final
product.

 Purification: The final compound is purified using techniques such as preparative high-
performance liquid chromatography (HPLC) to ensure high purity[4].
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Characterization:

The structure and purity of the synthesized 2-Fluoro-5-methoxy-O-methyltyrosine would be
confirmed using standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and *°F NMR to
confirm the chemical structure.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
« Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b565143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis

2-Fluoro-5-methoxybenzaldehyde

'

Protected Glycine Equivalent

Knoevenagel Condensation [<€——

:

Intermediate Product

l

Reduction & Deprotection

;

Crude Product

Purification & C@aracterization

Preparative HPLC

;

Pure 2-Fluoro-5-methoxy-

O-methyltyrosine

NMR Spectroscopy

:

-

=

Mass Spectrometry

l

E—

IR Spectroscopy

=

Purity & Structural Confirmation

Click to download full resolution via product page

Synthetic and analytical workflow for 2-Fluoro-5-methoxy-O-methyltyrosine.
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Potential Biological Activity and Mechanism of
Action

Based on its structural similarity to tyrosine and its derivatives like metyrosine, 2-Fluoro-5-
methoxy-O-methyltyrosine is hypothesized to act as an inhibitor of catecholamine synthesis.
Metyrosine functions by inhibiting tyrosine hydroxylase, the rate-limiting enzyme in the
catecholamine biosynthesis pathway[5][6].

Proposed Mechanism of Action:

2-Fluoro-5-methoxy-O-methyltyrosine may act as a competitive inhibitor of tyrosine
hydroxylase. The structural modifications (fluoro and methoxy groups) could influence its
binding affinity and inhibitory potency. Inhibition of this enzyme would lead to decreased
production of dopamine, norepinephrine, and epinephrine.

Signaling Pathway:
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Proposed inhibitory action on the catecholamine biosynthesis pathway.

Applications in Research and Drug Development

Given its potential as a tyrosine hydroxylase inhibitor, 2-Fluoro-5-methoxy-O-methyltyrosine
could be a valuable tool in several research areas:

» Neuroscience: For studying the role of catecholamines in various neurological and
psychiatric disorders.
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e Oncology: As a potential therapeutic agent for catecholamine-secreting tumors like
pheochromocytoma.

o Cardiovascular Research: To investigate the effects of reduced catecholamine levels on
cardiovascular function.

Further research is necessary to validate these predicted properties and to fully elucidate the
pharmacological profile of 2-Fluoro-5-methoxy-O-methyltyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

